Cas no 85126-64-3 (2-chloro-N-3-(methylthio)phenylacetamide)

2-Chloro-N-3-(methylthio)phenylacetamide is a chloroacetamide derivative characterized by the presence of a methylthio (-SMe) substituent on the phenyl ring. This structural feature enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of agrochemicals and pharmaceuticals. The chloroacetamide moiety allows for nucleophilic substitution reactions, while the methylthio group contributes to electron-rich aromatic systems, facilitating further functionalization. Its stability under standard conditions ensures consistent performance in synthetic applications. The compound is typically utilized in the development of herbicides and bioactive molecules, offering precise control over reaction pathways due to its well-defined reactivity profile. Proper handling and storage are recommended to maintain its integrity.
2-chloro-N-3-(methylthio)phenylacetamide structure
85126-64-3 structure
Product Name:2-chloro-N-3-(methylthio)phenylacetamide
CAS No:85126-64-3
MF:C9H10ClNOS
MW:215.699800014496
MDL:MFCD00157397
CID:719925
PubChem ID:2799648
Update Time:2025-10-29

2-chloro-N-3-(methylthio)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-[3-(methylthio)phenyl]-
    • 2-chloro-N-(3-methylsulfanylphenyl)acetamide
    • 2-Chloro-N-[3-(methylthio)phenyl]acetamide
    • N1-[3-(METHYLTHIO)PHENYL]-2-CHLOROACETAMIDE
    • 2-chloro-N-(3-methylthiophenyl)acetamide
    • 2-chloro-N-[3-(methylsulfanyl)phenyl]acetamide
    • STK411580
    • G68538
    • CS-0218777
    • DB-030642
    • MFCD00157397
    • N-(Chloroacetyl)-3-(methylthio)aniline
    • 2-CHLORO-3'-(METHYLTHIO)ACETANILIDE
    • SCHEMBL4007599
    • Z56899194
    • EN300-02012
    • AKOS000266296
    • LS-01190
    • 85126-64-3
    • DTXSID60384095
    • 2-Chloro-N-(3-(methylthio)phenyl)acetamide
    • ALBB-002410
    • 2-chloro-N-3-(methylthio)phenylacetamide
    • MDL： MFCD00157397
    • Inchi： 1S/C9H10ClNOS/c1-13-8-4-2-3-7(5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key： MVHJOIYPKBFDCH-UHFFFAOYSA-N
    • SMILES： ClCC(NC1C=CC=C(C=1)SC)=O

Computed Properties

  • Exact Mass: 215.01700
  • Monoisotopic Mass: 215.0171628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 393.7±27.0 °C at 760 mmHg
  • Flash Point: 191.9±23.7 °C
  • PSA: 54.40000
  • LogP: 2.65880
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-chloro-N-3-(methylthio)phenylacetamide Security Information

2-chloro-N-3-(methylthio)phenylacetamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-chloro-N-3-(methylthio)phenylacetamide Pricemore >>

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